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Compound of Interest

Compound Name: 5'-Hydroxy Drospirenone-13C3
Cat. No.: B1158854
Get Quote
\ J

Executive Summary & Risk Profile[1][2][3][4]

5'-Hydroxy Drospirenone-13C3 is a stable isotope-labeled metabolite of Drospirenone,
utilized primarily as an internal standard in mass spectrometry (LC-MS/MS).[1][2][3] While the
13C3 label is non-radioactive, the core steroid scaffold retains the potent biological activity of
its parent compound.[2]

This guide treats the substance as a High Potency Active Pharmaceutical Ingredient (HPAPI).
[2][3] In the absence of specific toxicological data for the metabolite, the Precautionary
Principle mandates we default to the hazard profile of the parent compound, Drospirenone.[1]

[2]

Hazard Classification (GHS)[1][2][3][4]

e Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).[2][3][4]
» Carcinogenicity: Category 2 (Suspected of causing cancer).[2][3][5]

e Aquatic Toxicity: Chronic Category 2.[2][3][5]
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Occupational Exposure Band (OEB) Assignment

Assigned Band:OEB 4 (Default for potent reproductive toxins).[1][2][3] Control Target: < 1
pug/ms3 (8-hour TWA).[1][2][3] Rationale: Progestins are biologically active at microgram levels.
[2][3] Inhalation of dry powder during weighing is the critical exposure vector.[2][3]

Personal Protective Equipment (PPE) Matrix

PPE is the last line of defense.[2][3] It must be layered based on the physical state of the
material (Solid Powder vs. Liquid Solution).[2][3]

PPE Selection Table

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/71748996
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/71748996
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://en.wikipedia.org/wiki/Drospirenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxydrospirenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Layer

Solid Handling
(Weighing/Transfer

)

Liquid Handling
(Diluted Stock
Solutions)

Rationale

Respiratory

PAPR (Powered Air
Purifying Respirator)
with HEPA filter OR
N100/P3 half-mask.[1]
[2][3] Strictly
prohibited:
N95/Surgical masks.

[2](3]

Standard Lab

Ventilation (if capped).

[2][3] Use Fume Hood

for open transfers.[2]

[3]

N95s allow up to 5%
leakage; OEB 4
requires <0.1%
leakage.[2][3]

Dermal (Hands)

Double Gloving:1.
Inner: Nitrile (4 mil)2.
[1][2][3] Outer: Nitrile
(Extended Culff, 5-8

mil)

Single Gloving:Nitrile

(minimum 4 mil)

Double gloving
provides a visual
breach indicator and
allows outer glove
removal if
contaminated without

exposing skin.[1][2][3]

Tyvek® Lab Coat

(Disposable, rear-

Standard Cotton Lab

Cotton retains

powder; Tyvek repels

Body closing) or Coveralls dust and prevents
) ) Coat (Buttoned).[2][3] o
with elastic cuffs.[1][2] cross-contamination
[3] to street clothes.[2][3]
Prevents ocular
Safety Goggles Safety Glasses with absorption and
Eye/Face (Indirect Vent) or Face  Side Shields.[2][3][6] protects against

Shield.[2][3][6]

[7]

splashes during
solubilization.[2][3]

Engineering Controls & Containment

PPE alone is insufficient for OEB 4 compounds.[2][3] The primary barrier must be engineering

controls.[2][3]
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The Containment Hierarchy[2]

+ Primary: Powder Handling Isolator or Class Il Biological Safety Cabinet (BSC).[2][3]
e Secondary: HEPA-filtered laboratory ventilation (Negative pressure room preferred).

« Tertiary: PPE (as described above).

Visualization: Hierarchy of Controls

The following diagram illustrates the inverse relationship between control effectiveness and
reliance on human behavior.

Elimination
(Not possible for Reference Standards)

Engineering Controls
(Isolators, HEPA Hoods)
*CRITICAL BARRIER*

Administrative Controls
(SOPs, Training, Access Control)

PPE

(PAPR, Double Gloves, Tyvek)
*LAST RESORT*

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for HPAPI Handling. Engineering controls are the primary
defense against airborne particulates.

Operational Protocol: Weighing & Solubilization
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Objective: Prepare a primary stock solution (e.g., 1 mg/mL in Methanol) without contaminating

the balance or the operator.

Pre-Work Checklist

Verify Balance Calibration.

Place Anti-Static Gun inside the hood (Steroids are static-prone; static causes powder
scattering).[1][2][3]

Prepare a "Waste Container” (ziplock bag) inside the hood.[2][3]

Step-by-Step Workflow

Gowning: Don PPE outside the lab or in the ante-room. Tape cuffs if using coveralls.[2][3]

Setup: Place the vial of 5'-Hydroxy Drospirenone-13C3 and the volumetric flask inside the
BSCl/Isolator.

Static Neutralization: Aim the anti-static gun at the vial and the spatula for 5 seconds.[2][3]
Causality: This prevents the hydrophobic powder from "jumping" due to electrostatic
repulsion.[2]

Weighing:

o Open vial.[2][3]

o Transfer solid to the weighing boat/vessel.[2][3]

o Do not return excess powder to the original vial (prevents source contamination).[2][3]
Dispose of excess in the hazardous waste stream.[2][6]

Solubilization (The Critical Transition):

o Add the solvent (Methanol or Acetonitrile) immediately to the solid in the vessel or flask.[2]

[3]
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o Why: Once in solution, the inhalation risk drops to near zero (unless aerosolized), shifting
the risk to dermal absorption.[1][2][3]

e Decontamination:
o Wipe the exterior of the stock flask with a methanol-dampened wipe.[2][3]
o Place used wipes, weighing boats, and outer gloves into the waste ziplock bag.[1][2][3]

o Seal the bag before removing it from the hood.[2][3]

Visualization: Safe Handling Workflow

Start: Gowning Enter Hood Static Control Open Vial Weighing Powder -> Liquid _ [SlI[NE[F210eliH  Seal Flask _ BlseelpielnGENTeN  Bag Waste Exit: Doffing
(lonizing Gun)

(Double Gloves) (Inside BSCl/Isolator) (Add MeOH) (Wipe Down) (Wash Hands)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the transition from solid (high inhalation risk) to
liquid (dermal risk).

Waste Disposal & Emergency Response
Waste Segregation[1][2][3]

o Solid Waste: All gloves, weighing boats, and wipes must be disposed of in High Temperature
Incineration bins (often labeled "Cytotoxic" or "Trace Chemo" waste).[1][2][3]

e Liquid Waste: Collect in dedicated organic waste carboys labeled "Contains
Steroids/Reprotoxins."[2][3] Do not mix with general drain waste.[2][3]

Spill Response (Powder)[1][2][3]

o Evacuate: Clear the immediate area.
e PPE Up: Ensure N100/PAPR and double gloves are worn.[2][3]

o Cover: Gently cover the spill with damp paper towels (to prevent dust generation).[2][3]
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¢ Clean: Wipe from the outside in.[2][3]

« Verify: If available, use a UV light (many steroids fluoresce) or surface swab to verify
cleaning.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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